Cas no 1353980-27-4 (tert-Butyl 4-((2-chloroacetamido)methyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-((2-chloroacetamido)methyl)piperidine-1-carboxylate
• CAS No: 1353980-27-4
• MF: C₁₃H₂₃ClN₂O₃
• MW: 290.786322832108
• CID: 2091467
• PubChem ID: 66564637
• Update Time: 2025-11-02

tert-Butyl 4-((2-chloroacetamido)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-((2-chloroacetamido)methyl)piperidine-1-carboxylate
• tert-Butyl4-((2-chloroacetamido)methyl)piperidine-1-carboxylate
• tert-butyl 4-[[(2-chloroacetyl)amino]methyl]piperidine-1-carboxylate
• 1353980-27-4
• AKOS024463222
• A1-35232
• TERT-BUTYL 4-[(2-CHLOROACETAMIDO)METHYL]PIPERIDINE-1-CARBOXYLATE
• 4-[(2-Chloro-acetylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
• DB-252971
• G65475

• MDL： MFCD21093039
• Inchi： 1S/C13H23ClN2O3/c1-13(2,3)19-12(18)16-6-4-10(5-7-16)9-15-11(17)8-14/h10H,4-9H2,1-3H3,(H,15,17)
• InChI Key： QUAAWLUCBIGPBO-UHFFFAOYSA-N
• SMILES： ClCC(NCC1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 290.1397203g/mol
• Monoisotopic Mass: 290.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-((2-chloroacetamido)methyl)piperidine-1-carboxylate

Comprehensive Guide to tert-Butyl 4-((2-chloroacetamido)methyl)piperidine-1-carboxylate (CAS No. 1353980-27-4)

tert-Butyl 4-((2-chloroacetamido)methyl)piperidine-1-carboxylate (CAS No. 1353980-27-4) is a specialized piperidine derivative widely used in pharmaceutical research and organic synthesis. This compound belongs to the class of N-Boc protected amines, which are crucial intermediates in drug discovery. Its unique structure, featuring a chloroacetamido group and a tert-butyl carbamate (Boc) protecting group, makes it highly valuable for constructing complex molecules.

The growing interest in piperidine-based compounds like tert-Butyl 4-((2-chloroacetamido)methyl)piperidine-1-carboxylate stems from their applications in developing central nervous system (CNS) drugs, anticancer agents, and antiviral therapies. Researchers frequently search for "Boc-protected piperidine derivatives" or "chloroacetamido methyl piperidine synthesis" to explore its potential in modern medicinal chemistry.

One of the key advantages of CAS 1353980-27-4 is its versatility in peptide coupling reactions and cross-coupling chemistry. The chloroacetyl group serves as an excellent electrophile for nucleophilic substitution reactions, enabling the introduction of various functional groups. Meanwhile, the Boc-protecting group can be selectively removed under mild acidic conditions, making it ideal for multi-step syntheses.

Recent studies highlight the compound's role in developing protein degraders like PROTACs (Proteolysis Targeting Chimeras), a hot topic in drug discovery. The 2-chloroacetamido moiety in tert-Butyl 4-((2-chloroacetamido)methyl)piperidine-1-carboxylate can be utilized to attach E3 ligase ligands, creating targeted degradation molecules. This application aligns with current searches for "PROTAC linker chemistry" and "piperidine-based degraders".

From a synthetic chemistry perspective, 1353980-27-4 offers excellent solubility in common organic solvents like dichloromethane, THF, and DMF, facilitating various reaction conditions. Its stability under basic conditions and moderate reactivity make it suitable for parallel synthesis and combinatorial chemistry approaches that dominate modern pharmaceutical research.

The compound's piperidine scaffold is particularly significant given the increasing demand for saturated heterocycles in drug design. Compared to flat aromatic systems, piperidine-containing compounds often demonstrate improved metabolic stability and bioavailability. This explains why searches for "piperidine building blocks" and "sp3-rich fragments" frequently appear in medicinal chemistry literature.

Quality control of tert-Butyl 4-((2-chloroacetamido)methyl)piperidine-1-carboxylate typically involves HPLC analysis and NMR characterization to ensure high purity (>98%). The compound usually appears as a white to off-white crystalline powder with well-defined melting points, making it easy to handle in laboratory settings. Proper storage at 2-8°C under inert atmosphere maintains its stability for extended periods.

In the context of green chemistry trends, researchers are exploring more sustainable methods to synthesize piperidine derivatives like 1353980-27-4. Recent publications discuss catalytic amidation techniques and flow chemistry approaches that reduce solvent waste and improve atom economy. These developments respond to growing searches for "sustainable heterocycle synthesis" in the chemical community.

The pharmaceutical industry values tert-Butyl 4-((2-chloroacetamido)methyl)piperidine-1-carboxylate as a versatile intermediate for creating bioactive molecules. Its applications range from kinase inhibitors to GPCR modulators, addressing multiple therapeutic areas. The presence of both hydrogen bond acceptor (carbonyl oxygen) and hydrogen bond donor (amide NH) groups enhances its ability to interact with biological targets.

As research continues, CAS 1353980-27-4 maintains its relevance in addressing contemporary challenges like drug-resistant infections and neurodegenerative diseases. Its structural features enable the development of compounds with improved blood-brain barrier permeability—a critical factor for CNS drugs. This aligns with frequent searches for "brain-penetrant molecules" and "neuroprotective agents".

For synthetic chemists, the compound serves as an excellent example of orthogonal protection strategy in multi-step synthesis. The Boc group can be removed without affecting the chloroacetamido functionality, allowing sequential modifications. This property makes it valuable for creating structure-activity relationship (SAR) libraries during lead optimization phases.

In analytical applications, tert-Butyl 4-((2-chloroacetamido)methyl)piperidine-1-carboxylate derivatives have been used as chromatographic standards and mass spectrometry tags. The chlorine atom provides a distinctive isotopic pattern that aids in compound identification, responding to the need for "mass spec detectable probes" in analytical method development.

The future of 1353980-27-4 appears promising as researchers explore its potential in bioconjugation chemistry and prodrug development. The reactive chloroacetamido group can form stable bonds with thiol-containing biomolecules, enabling the creation of antibody-drug conjugates (ADCs) and other targeted therapies. This application addresses the booming interest in "targeted drug delivery" systems.

From a commercial perspective, tert-Butyl 4-((2-chloroacetamido)methyl)piperidine-1-carboxylate is available from multiple chemical suppliers in research quantities. Its pricing reflects the synthetic complexity and purification requirements, with current market trends showing steady demand from pharmaceutical companies and contract research organizations (CROs).

In conclusion, CAS 1353980-27-4 represents a valuable building block in modern medicinal chemistry with diverse applications across drug discovery. Its unique combination of protecting group chemistry and reactive functionality ensures continued relevance in developing next-generation therapeutics. As research evolves, this compound will likely play increasingly important roles in addressing unmet medical needs through innovative chemical strategies.